Cas no 1167056-37-2 (5-Chloro-7-Methyl-6-azaindole-3-caboxylic acid)

• Product Name: 5-Chloro-7-Methyl-6-azaindole-3-caboxylic acid
• CAS No: 1167056-37-2
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4561408
• Update Time: 2025-11-02

5-Chloro-7-Methyl-6-azaindole-3-caboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-7-methyl-6-azaindole-3-caboxylic Acid
• 5-Chloro-7-Methyl-6-azaindole-3-caboxylic acid

• Inchi： 1S/C9H7ClN2O2/c1-4-8-5(2-7(10)12-4)6(3-11-8)9(13)14/h2-3,11H,1H3,(H,13,14)
• InChI Key： MODIPQWDDVHKOM-UHFFFAOYSA-N
• SMILES： C1(C)=NC(Cl)=CC2C(C(O)=O)=CNC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Chloro-7-Methyl-6-azaindole-3-caboxylic acid

Research Brief on 5-Chloro-7-Methyl-6-azaindole-3-carboxylic acid (CAS: 1167056-37-2)

5-Chloro-7-Methyl-6-azaindole-3-carboxylic acid (CAS: 1167056-37-2) is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique azaindole scaffold, has been identified as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in the development of novel anticancer and anti-inflammatory agents, making it a subject of intense research.

The structural features of 5-Chloro-7-Methyl-6-azaindole-3-carboxylic acid, including the chloro and methyl substituents, contribute to its reactivity and binding affinity with biological targets. Researchers have utilized this compound as a building block for the synthesis of more complex molecules, leveraging its ability to interact with specific protein domains. For instance, derivatives of this compound have shown promising activity against kinases such as JAK2 and EGFR, which are critical targets in oncology and autoimmune diseases.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the optimization of 5-Chloro-7-Methyl-6-azaindole-3-carboxylic acid derivatives to enhance their pharmacokinetic properties and therapeutic efficacy. The study employed computational modeling and structure-activity relationship (SAR) analysis to identify key modifications that improve target binding and reduce off-target effects. The results demonstrated that certain derivatives exhibited nanomolar potency against selected kinase targets, with favorable in vitro and in vivo profiles.

Another notable application of this compound is in the field of fragment-based drug discovery (FBDD). Due to its relatively small size and high ligand efficiency, 5-Chloro-7-Methyl-6-azaindole-3-carboxylic acid serves as an ideal fragment for screening against diverse biological targets. Recent advancements in X-ray crystallography and NMR spectroscopy have enabled researchers to elucidate its binding modes with unprecedented precision, facilitating the design of next-generation therapeutics.

Despite its promising potential, challenges remain in the scalable synthesis and formulation of 5-Chloro-7-Methyl-6-azaindole-3-carboxylic acid. Current synthetic routes often involve multi-step processes with moderate yields, prompting efforts to develop more efficient and sustainable methodologies. Additionally, the compound's solubility and stability under physiological conditions require further optimization to ensure its suitability for clinical development.

In conclusion, 5-Chloro-7-Methyl-6-azaindole-3-carboxylic acid (CAS: 1167056-37-2) represents a versatile and valuable scaffold in medicinal chemistry. Its applications in kinase inhibition, fragment-based drug discovery, and other therapeutic areas underscore its importance in contemporary drug development. Ongoing research aims to address existing challenges and unlock its full potential, paving the way for innovative treatments in oncology and beyond.